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Compound of Interest

Compound Name: 1-Adamantanethiol

Cat. No.: B1212722 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

solid 1-adamantanethiol. The information is compiled from various chemical suppliers and

databases, supplemented with detailed experimental protocols for the determination of these

properties. This document is intended to serve as a valuable resource for researchers utilizing

1-adamantanethiol in chemical synthesis, materials science, and drug development.

Core Physical Properties
1-Adamantanethiol is a white to off-white crystalline solid at room temperature.[1][2] Its rigid,

cage-like adamantane structure imparts unique physical and chemical characteristics. A

summary of its key physical properties is presented in the tables below.

Table 1: General and Computed Physical Properties of 1-
Adamantanethiol
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Property Value Source(s)

Molecular Formula C₁₀H₁₆S [3][4][5]

Molecular Weight 168.30 g/mol [4][5]

CAS Number 34301-54-7 [3][4][5]

Appearance
White to light yellow

powder/crystal
[2]

Computed XLogP3 3.1 [4]

Computed pKa 11.05 ± 0.20 [6]

Table 2: Experimentally Determined Physical Properties
of 1-Adamantanethiol

Property Value Source(s)

Melting Point 99-106 °C [5]

103-105 °C

Boiling Point 237.8 ± 9.0 °C (at 760 Torr) [6]

Solubility Profile
Quantitative experimental data on the solubility of 1-adamantanethiol in various organic

solvents is not readily available in the published literature. However, a qualitative assessment

can be made based on the "like dissolves like" principle and the known solubility of related

compounds.

The adamantane cage is highly nonpolar and lipophilic, while the thiol group introduces a

degree of polarity and the capacity for weak hydrogen bonding. This dual nature suggests that

1-adamantanethiol will exhibit good solubility in nonpolar organic solvents and moderate

solubility in polar aprotic solvents. Its solubility in polar protic solvents is expected to be lower.
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Table 3: Predicted Qualitative Solubility of 1-
Adamantanethiol

Solvent Class Example Solvents Predicted Solubility Rationale

Nonpolar Aprotic
Hexane, Toluene,

Chloroform
Good

The large, nonpolar

adamantane cage will

interact favorably with

nonpolar solvents.

Adamantane itself is

readily soluble in

these solvents.[7]

Polar Aprotic
Acetone,

Dichloromethane
Moderate

The polarity of the

thiol group will allow

for some interaction

with polar aprotic

solvents.

Polar Protic Methanol, Ethanol Poor to Moderate

The bulky

adamantane group

may hinder solvation

by polar protic

solvents, despite the

potential for hydrogen

bonding with the thiol

group. Thiols

generally have lower

solubility in polar

solvents compared to

their alcohol analogs.

[8]

Aqueous Water Insoluble

The hydrophobic

nature of the

adamantane structure

will dominate, leading

to very low solubility in

water.
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Crystal Structure
As of the date of this guide, a definitive, publicly available crystal structure for 1-
adamantanethiol has not been found in the Cambridge Crystallographic Data Centre (CCDC)

or other crystallographic databases. Therefore, detailed information on its crystal system,

space group, and unit cell dimensions cannot be provided at this time.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-adamantanethiol.

Table 4: Key Spectroscopic Data for 1-Adamantanethiol
Spectroscopy Key Features Source(s)

¹H NMR Spectra available [9]

¹³C NMR Spectra available [9]

Infrared (IR)

Transmission IR spectrum

available. Expect S-H

stretching band around 2550-

2600 cm⁻¹ (weak and sharp).

[9]

Raman Raman spectrum available. [9]

Mass Spectrometry
Electron ionization mass

spectrum available.
[3]

Experimental Protocols
The following sections detail generalized experimental procedures for determining the key

physical properties of 1-adamantanethiol.

Melting Point Determination
The melting point of a solid is a key indicator of its purity. The following protocol describes the

capillary method.

Methodology:
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Sample Preparation: A small amount of finely powdered, dry 1-adamantanethiol is packed

into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, adjacent to a

calibrated thermometer.

Heating: The sample is heated at a steady, slow rate (1-2 °C per minute) near the expected

melting point.

Observation: The temperature at which the first drop of liquid appears (onset of melting) and

the temperature at which the last solid particle melts (completion of melting) are recorded as

the melting point range.

Workflow for Melting Point Determination

Finely powder the
1-adamantanethiol sample.

Pack the sample into
a capillary tube (2-3 mm height).

Place the capillary tube in the
melting point apparatus.

Heat the sample slowly
(1-2 °C/min).

Record the temperature range
from onset to completion of melting.

Click to download full resolution via product page

Melting Point Determination Workflow
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Boiling Point Determination
Due to its high melting point, the boiling point of 1-adamantanethiol is determined under

vacuum or at atmospheric pressure with appropriate apparatus. The Thiele tube method is a

common laboratory technique.

Methodology:

Sample Preparation: A small amount of 1-adamantanethiol is placed in a small test tube. A

capillary tube, sealed at one end, is inverted and placed inside the test tube.

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently heated, causing the bath liquid to circulate

and heat the sample.

Observation: As the sample heats, a stream of bubbles will emerge from the inverted

capillary. The heat is then removed. The temperature at which the liquid just begins to enter

the capillary tube upon cooling is recorded as the boiling point.
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Workflow for Boiling Point Determination

Place 1-adamantanethiol in a
small test tube with an
inverted capillary tube.

Attach the assembly to a
thermometer and place in a Thiele tube.

Heat the Thiele tube to induce
a steady stream of bubbles.

Remove heat and allow to cool.

Record the temperature when the
liquid enters the capillary tube.

Click to download full resolution via product page

Boiling Point Determination Workflow

Solubility Determination (Isothermal Saturation Method)
This method is used to determine the quantitative solubility of a solid in a solvent at a specific

temperature.

Methodology:

Sample Preparation: An excess amount of solid 1-adamantanethiol is added to a known

volume or mass of the desired solvent in a sealed container.

Equilibration: The mixture is agitated at a constant temperature for an extended period (e.g.,

24-48 hours) to ensure equilibrium is reached.
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Separation: The saturated solution is carefully separated from the undissolved solid by

filtration or centrifugation.

Quantification: A known aliquot of the saturated solution is taken, and the solvent is

evaporated to dryness. The mass of the remaining solid is determined gravimetrically.

Alternatively, the concentration of the solute in the saturated solution can be determined

using a suitable analytical technique such as HPLC or GC.

Workflow for Solubility Determination

Add excess 1-adamantanethiol to
a known amount of solvent.

Agitate at a constant
temperature to reach equilibrium.

Separate the saturated solution
from the undissolved solid.

Quantify the amount of
dissolved solid.

Calculate solubility (e.g., in g/100mL).

Click to download full resolution via product page

Solubility Determination Workflow

Spectroscopic Analysis
Methodology:
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Sample Preparation: 5-10 mg of 1-adamantanethiol is dissolved in approximately 0.6 mL of

a suitable deuterated solvent (e.g., CDCl₃) in an NMR tube. A small amount of

tetramethylsilane (TMS) is added as an internal reference.

¹H NMR Acquisition: A standard ¹H NMR spectrum is acquired on a spectrometer (e.g., 400

MHz).

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. A sufficient number

of scans is necessary to obtain a good signal-to-noise ratio due to the low natural abundance

of ¹³C.

Methodology (KBr Pellet):

Sample Preparation: A few milligrams of 1-adamantanethiol are finely ground with

anhydrous potassium bromide (KBr).

Pellet Formation: The mixture is pressed into a thin, transparent pellet using a hydraulic

press.

Spectrum Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer,

and the transmission spectrum is recorded.

Methodology:

Sample Preparation: A small amount of the solid 1-adamantanethiol is placed in a glass

capillary tube or on a microscope slide.

Spectrum Acquisition: The sample is illuminated with a monochromatic laser source, and the

scattered light is collected and analyzed by a Raman spectrometer.

Conclusion
This technical guide has summarized the key physical properties of solid 1-adamantanethiol
and provided detailed experimental protocols for their determination. While quantitative data for

some properties, such as solubility in various organic solvents and a definitive crystal structure,

are not currently available in the public domain, the information and methodologies presented

here provide a solid foundation for researchers working with this compound. Further
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experimental investigation is encouraged to fill these data gaps and enhance the collective

understanding of this important molecule's physicochemical behavior.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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